1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole

• IUPAC Name: 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1,2,4-triazole
• InChI: InChI=1S/C11H12IN3O/c1-9-2-3-11(10(12)6-9)16-5-4-15-8-13-7-14-15/h2-3,6-8H,4-5H2,1H3
• InChI Key: NXLOFFHBPXUCPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCN2C=NC=N2)I
• Molecular Formula: C11H12IN3O
• Molecular Weight: 329.14 g/mol

Description

1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole, also known as IMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole is not yet fully understood. However, it is believed that the compound exerts its effects through the inhibition of certain enzymes involved in cellular processes.
Biochemical and Physiological Effects
Studies have shown that 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole can have biochemical and physiological effects on various systems in the body. For example, it has been found to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of certain diseases. Additionally, it has been shown to have an effect on the central nervous system, potentially making it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole in lab experiments is its relatively simple synthesis method. Additionally, the compound has been found to be stable under certain conditions, making it easier to work with. However, one limitation of using 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole is its limited solubility in certain solvents, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole. One area of interest is the development of new methods for synthesizing the compound, which could lead to improved yields and purity. Additionally, further studies are needed to fully understand the mechanism of action of 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole and its potential applications in various fields. Finally, there is potential for the development of new derivatives of 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole with improved properties for specific applications.

Synthesis Methods

1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole can be synthesized through a multistep process involving the reaction of 2-iodo-4-methylphenol with ethylene oxide, followed by the reaction of the resulting product with 1,2,4-triazole-3-thiol. The final product is obtained through a purification step using column chromatography.

Scientific Research Applications

1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole has been found to have potential applications in various scientific fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 1-[2-(2-iodo-4-methylphenoxy)ethyl]-1H-1,2,4-triazole has been studied for its potential use as an antifungal agent. It has also been investigated for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells.